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Compound of Interest

Compound Name: 6-Chloro-2-benzoxazolinone

Cat. No.: B025022

Essential Safety and Handling Guide for 6-
Chloro-2-benzoxazolinone

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 6-Chloro-2-benzoxazolinone. The
following procedures are designed to ensure the safe handling and disposal of this chemical in
a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for 6-Chloro-2-benzoxazolinone is presented below.

Property Value
Molecular Formula C7H4CINO:2
Molecular Weight 169.56 g/mol [1]

White to light yellow to light orange powder to
Appearance

crystal
Melting Point 193.0t0 197.0 °C
Purity (GC) min. 98.0 %
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Hazard Identification and Personal Protective Equipment (PPE)

6-Chloro-2-benzoxazolinone is classified as harmful if swallowed, causes skin irritation,
causes serious eye irritation, and may cause respiratory irritation.[2] Adherence to proper PPE
protocols is mandatory to prevent exposure.

Hazard GHS Pictogram Signal Word Hazard Statements
o ) H302: Harmful if
Acute Toxicity (Oral) GHSO07 Warning
swallowed[2]
) o ] H315: Causes skin
Skin Irritation GHSO07 Warning S
irritation[2]
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation[2]
) o ] H335: May cause
Respiratory Irritation GHSO07 Warning

respiratory irritation[2]

Minimum Required PPE:

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required.[3] Always
inspect gloves for signs of degradation or puncture before use.

o Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) are essential.[2] A face shield may be necessary when there is a
risk of splashing.

o Skin and Body Protection: A lab coat or chemical-resistant apron must be worn.[3] For larger
guantities or when generating dust, fire/flame resistant and impervious clothing is
recommended.[2]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4] If exposure limits are exceeded or irritation is experienced, a full-
face respirator should be used.[2]

Operational Plan: Safe Handling Protocol
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The following workflow outlines the procedural steps for safely handling 6-Chloro-2-
benzoxazolinone in a laboratory setting.

4 Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

'

Assemble All Necessary
Equipment and Reagents

Hanglling

Weighing and Transferring
(Avoid Dust Generation)

Conduct Experiment

periment

Decontaminate Workspace and Equipment

Segregate and Label Waste

Doff PPE Correctly

Disposal

Dispose of Waste According to

Institutional and Local Regulations
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Safe Handling Workflow for 6-Chloro-2-benzoxazolinone

Experimental Protocols
Weighing and Transfer:

o Ensure all work is performed within a certified chemical fume hood to minimize inhalation
exposure.[4]

o Use a spatula or other appropriate tool to handle the solid chemical.

e Avoid creating dust. If dissolving the compound, add the solid to the solvent slowly to prevent
splashing.

Experimental Work:

e Conduct all reactions involving 6-Chloro-2-benzoxazolinone in a chemical fume hood.[4]
o Keep all containers of the chemical tightly closed when not in use.[2]

» Avoid direct contact with the skin, eyes, and clothing.

Post-Experiment:

o Decontaminate all surfaces and equipment that have come into contact with the chemical
using an appropriate solvent and cleaning agents.

e Wash hands and any exposed skin thoroughly after handling.[2]
Disposal Plan

Proper disposal of 6-Chloro-2-benzoxazolinone and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:
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o Collect all waste containing 6-Chloro-2-benzoxazolinone separately from other waste
streams.[3] This includes:

o Leftover or unused chemical.
o Contaminated consumables (e.g., gloves, weighing paper, pipette tips).
o Reaction mixtures and solutions.

Waste Labeling and Storage:

» All waste containers must be clearly labeled with the chemical name ("6-Chloro-2-
benzoxazolinone") and appropriate hazard symbols.

» Store waste in a designated, well-ventilated, and secure area away from incompatible
materials. The container should be tightly closed.[2]

Disposal Method:

» Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, state, and federal laws and regulations.[2] Do not dispose
of down the drain or in general waste.

Emergency Procedures
First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. If skin irritation occurs, get medical help.[2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a
doctor.[2]
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« If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[2]

Accidental Release Measures:

e Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure
adequate ventilation. Evacuate personnel to safe areas. Wear appropriate personal
protective equipment.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

e Methods for Cleaning Up: Collect spillage and arrange for disposal without creating dust.
Keep in suitable, closed containers for disposal.[2]

This guide is intended to provide essential information for the safe handling of 6-Chloro-2-
benzoxazolinone. Always refer to the full Safety Data Sheet (SDS) and your institution's
specific safety protocols before beginning any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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